2-Chlorobenzoic acid potassium salt
Description
2-Chlorobenzoic acid is an organic compound with the formula ClC6H4CO2H . It is one of three isomeric chlorobenzoic acids, the one that is the strongest acid . This white solid is used as a precursor to a variety of drugs, food additives, and dyes .
Synthesis Analysis
2-Chlorobenzoic acid is prepared by the oxidation of 2-chlorotoluene . The laboratory scale reaction employs potassium permanganate . Alternatively, it arises by the hydrolysis of α,α,α-trichloro-2-toluene . The chloride is readily replaced by ammonia to 2-aminobenzoic acid .Molecular Structure Analysis
The molecular formula of 2-Chlorobenzoic acid is C7H5ClO2 . The average mass is 156.566 Da and the monoisotopic mass is 155.997803 Da .Chemical Reactions Analysis
The chloride in 2-Chlorobenzoic acid is readily replaced by ammonia to form 2-aminobenzoic acid . Similarly, the chloride is displaced by diphenylphosphide, leading to 2-diphenylphosphinobenzoic acid . At elevated temperature, it decarboxylates .Physical And Chemical Properties Analysis
2-Chlorobenzoic acid is a white solid . It has a melting point of 142 °C and a boiling point of 285 °C . The log P value is 2.039 and the acidity (pKa) is 2.89 .Safety And Hazards
properties
IUPAC Name |
potassium;2-chlorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClO2.K/c8-6-4-2-1-3-5(6)7(9)10;/h1-4H,(H,9,10);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNRNDNRVCAYZOP-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)[O-])Cl.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClKO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chlorobenzoic acid potassium salt | |
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